Cas no 1301214-62-9 (1-Hydroxyisoquinoline-7-carboxylic acid)

• Product Name: 1-Hydroxyisoquinoline-7-carboxylic acid
• CAS No: 1301214-62-9
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD20661106
• CID: 1011272
• PubChem ID: 58252530
• Update Time: 2025-04-20

1-Hydroxyisoquinoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Hydroxyisoquinoline-7-carboxylic acid
• 1, 2-dihydro-1-oxo-7-isoquinolinecarboxylic acid
• 1-oxo-2H-isoquinoline-7-carboxylic acid
• DTXSID20729009
• MFCD20661106
• D79743
• CS-0158704
• 1301214-62-9
• 1-Hydroxyisoquinoline-7-carboxylicacid
• 1-oxo-1,2-dihydroisoquinoline-7-carboxylic acid
• DB-102888
• SCHEMBL1145075
• 7-Carboxy-1-hydroxyisoquinoline, 7-Carboxy-1-hydroxy-2-azanaphthalene

• MDL： MFCD20661106
• Inchi： 1S/C10H7NO3/c12-9-8-5-7(10(13)14)2-1-6(8)3-4-11-9/h1-5H,(H,11,12)(H,13,14)
• InChI Key： POVYCMYIJRLRGP-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2C=CN1

Computed Properties

• Exact Mass: 189.042593085g/mol
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų